4-(Difluoromethoxy)-5-methoxy-2-nitrobenzoic acid

• IUPAC Name: 4-(difluoromethoxy)-5-methoxy-2-nitrobenzoic acid
• InChI: InChI=1S/C9H7F2NO6/c1-17-6-2-4(8(13)14)5(12(15)16)3-7(6)18-9(10)11/h2-3,9H,1H3,(H,13,14)
• InChI Key: WSAFMMNHUKTIFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)O)[N+](=O)[O-])OC(F)F
• Molecular Formula: C9H7F2NO6
• Molecular Weight: 263.15 g/mol

Description

4-(Difluoromethoxy)-5-methoxy-2-nitrobenzoic acid, also known as 4-Difluoromethoxy-5-methoxy-2-nitrobenzoic acid or DFMO, is an organic compound with a wide range of applications in the field of scientific research. It is a type of nitrobenzoic acid with two fluorine atoms and two oxygen atoms in its molecular structure. DFMO has been used in numerous scientific studies, including those related to biochemical and physiological effects, synthesis methods, mechanism of action, and laboratory experiments.

Scientific Research Applications

Chemical Solubility and Partitioning Studies

Research on related compounds, such as 2-methoxybenzoic acid and 4-methoxybenzoic acid, has been conducted to determine their solubility and partitioning in various solvents. These studies are crucial for understanding the behavior of these compounds in different environments, which is essential for their application in scientific research and industrial processes (Hart et al., 2015).

Synthetic Chemistry and Antimicrobial Activity

Compounds structurally related to 4-(Difluoromethoxy)-5-methoxy-2-nitrobenzoic acid, such as 4-methoxybenzoic and 3-nitrobenzoic acid derivatives, have been synthesized and evaluated for their antimicrobial activity. This indicates the potential of this compound in the field of drug discovery, particularly in developing new antimicrobial agents (Zvereva et al., 2005).

Heterocyclic Chemistry and Drug Discovery

Related compounds, such as 4-nitrobenzoic acid derivatives, have been used as starting materials in the synthesis of various heterocyclic scaffolds. These scaffolds are vital in drug discovery, indicating the potential utility of this compound in the synthesis of new pharmaceutical compounds (Křupková et al., 2013).

Studies on Reduction Reactions

The reduction reactions of nitro groups in compounds like 2-methoxy-5-nitrobenzoic acid have been studied. This research is relevant to the chemical modification and functionalization of this compound, which could be significant in various chemical syntheses and industrial applications (Song, 2011).

Coordination Chemistry and Metal Complex Formation

Studies have been conducted on the formation of metal complexes with compounds like 3-nitrobenzoic acid and 2-methoxybenzoic acid. These studies provide insights into the potential of this compound in forming coordination compounds, which have applications in catalysis, material science, and bioinorganic chemistry (D'angelo et al., 2011).

Safety and Hazards

4-(Difluoromethoxy)benzoic acid may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust, wash skin thoroughly after handling, and use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the transforming growth factor-β1 (tgf-β1) induced epithelial-mesenchymal transformation (emt) in type 2 lung epithelial cells . TGF-β1 plays a crucial role in fibrosis, a process characterized by excessive deposition of extracellular matrix components .